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Compound of Interest

Compound Name: Dipivaloylmethane

Cat. No.: B073088 Get Quote

Essential Safety and Handling Guide for
Dipivaloylmethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Dipivaloylmethane (CAS No. 1118-71-4), also known as 2,2,6,6-

Tetramethyl-3,5-heptanedione. Adherence to these guidelines is critical for ensuring laboratory

safety and minimizing risk.

I. Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Dipivaloylmethane.
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Property Value Citation(s)

Physical State
Solid below 28°C, Liquid

above 30°C
[1]

Appearance
Colorless to light yellow clear

liquid
[2][3]

Molecular Formula C₁₁H₂₀O₂ [3]

Molecular Weight 184.28 g/mol [3]

Boiling Point 72-73°C at 6 mmHg [1][2]

Melting Point 28-30°C [1]

Flash Point 67°C / 152.6°F [2][3]

Specific Gravity 0.883 g/cm³ [1]

GHS Hazard Statements
H302, H315, H319, H335,

H227
[1][3][4]

II. Hazard Identification and Personal Protective
Equipment (PPE)
Dipivaloylmethane is classified as a combustible liquid that is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[1][4] Therefore, stringent

adherence to PPE protocols is mandatory.

Minimum Required PPE:

Eye and Face Protection: Chemical safety goggles are required at all times.[5] A face shield

should be worn in situations with a high potential for splashing.[6]

Hand Protection: Chemical-resistant gloves are mandatory.[5] Given that

Dipivaloylmethane can cause skin irritation, select gloves made of materials like nitrile

rubber, ensuring they are regularly inspected for any signs of degradation or perforation.
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Body Protection: A flame-resistant lab coat must be worn and kept fastened.[7] For tasks

with a higher risk of splashes or spills, a chemical-resistant apron or coveralls should be

worn over the lab coat.[6][8]

Footwear: Closed-toe shoes are required in the laboratory at all times.[7]

III. Operational Plan: Step-by-Step Handling Procedures
This section details the procedural workflow for safely handling Dipivaloylmethane in a

laboratory setting.

A. Pre-Operational Checks:

Verify Equipment: Ensure a certified chemical fume hood is operational.[9]

Assemble PPE: Don all required personal protective equipment as outlined in Section II.

Prepare Workspace: Clear the work area of any unnecessary equipment or chemicals. Keep

ignition sources away from the handling area.[7]

Spill Kit: Confirm that a chemical spill kit is readily accessible.[5]

B. Handling and Transfer Protocol:

Location: All handling of Dipivaloylmethane must be conducted within a certified chemical

fume hood to minimize inhalation exposure and vapor accumulation.[7][9]

Grounding: When transferring from a larger container (e.g., >4 L), ensure both the source

and receiving containers are bonded and grounded to prevent static discharge, which can be

an ignition source.[7][10]

Weighing:

If the exact amount is critical, pre-weigh the receiving vessel.

Carefully transfer the required amount of Dipivaloylmethane into the tared container.
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To avoid spills on the balance, it is preferable to determine the amount of liquid by volume

using its density, unless a precise mass is required and the density is not known.[11]

Transferring:

Use a funnel when transferring the liquid into a container with a narrow opening to prevent

spills.[11]

Pour slowly and deliberately to avoid splashing.[10]

For small volume transfers, a Pasteur pipette can be used. To prevent dripping of this

volatile liquid, saturate the pipette's headspace with vapor by drawing up and expelling the

liquid a few times before the final transfer.[11]

C. Post-Handling Procedures:

Secure Container: Tightly close the primary container of Dipivaloylmethane.

Clean Workspace: Decontaminate the work surface within the fume hood.

Doff PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[1]

IV. Disposal Plan
All materials contaminated with Dipivaloylmethane must be treated as hazardous waste and

disposed of according to institutional and local regulations.[4][12]

A. Waste Collection:

Designated Container: Collect all liquid waste containing Dipivaloylmethane in a dedicated,

properly labeled, and chemically compatible waste container.[12][13] The container should

be kept closed except when adding waste.[12][14]

Solid Waste: Dispose of contaminated solid waste (e.g., gloves, pipette tips, absorbent pads)

in a separate, clearly labeled hazardous waste container.[14]
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Dipivaloylmethane".[12][15]

B. Storage and Disposal:

Satellite Accumulation Area: Store waste containers in a designated satellite accumulation

area within the laboratory.[2][14]

Segregation: Ensure that the waste container is segregated from incompatible materials,

such as strong oxidizing agents.[1]

Disposal Request: Once the waste container is full, or if it has been accumulating for a

period defined by your institution's policy, contact your institution's Environmental Health and

Safety (EHS) office to arrange for pickup and disposal.[12][14]

Process Flow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of

Dipivaloylmethane.
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Caption: Workflow for Handling Dipivaloylmethane.
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Caption: Disposal Plan for Dipivaloylmethane-Contaminated Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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